Cas no 1353254-15-5 (tert-Butyl (R)-(1-(2-cyanobenzyl)piperidin-3-yl)carbamate)

Tert-Butyl (R)-(1-(2-cyanobenzyl)piperidin-3-yl)carbamate is a chiral piperidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a 2-cyanobenzyl substitution. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the chiral center at the piperidine-3-yl position allows for stereoselective applications. The 2-cyanobenzyl moiety contributes to its utility in medicinal chemistry, enabling further functionalization. Its well-defined structure and high purity make it suitable for research in drug discovery and development, particularly for targeting central nervous system (CNS) disorders.

tert-Butyl (R)-(1-(2-cyanobenzyl)piperidin-3-yl)carbamate structure

1353254-15-5 structure

Product Name:tert-Butyl (R)-(1-(2-cyanobenzyl)piperidin-3-yl)carbamate

CAS No:1353254-15-5

MF:C₁₈H₂₅N₃O₂

MW:315.410004377365

CID:4557008

Update Time:2025-06-09

tert-Butyl (R)-(1-(2-cyanobenzyl)piperidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- (S)-2-((6-(3-aMinopiperidin-1-yl)-3-Methyl-2,4-dioxo-3,4-dihydropyriMidin-1(2H)-yl)Methyl)benzonitrile
- tert-Butyl (R)-(1-(2-cyanobenzyl)piperidin-3-yl)carbamate
- Inchi： 1S/C18H25N3O2/c1-18(2,3)23-17(22)20-16-9-6-10-21(13-16)12-15-8-5-4-7-14(15)11-19/h4-5,7-8,16H,6,9-10,12-13H2,1-3H3,(H,20,22)/t16-/m1/s1
- InChI Key： ODIPCQAYAOFFOE-MRXNPFEDSA-N
- SMILES： C(OC(C)(C)C)(=O)N[C@@H]1CCCN(CC2=CC=CC=C2C#N)C1

tert-Butyl (R)-(1-(2-cyanobenzyl)piperidin-3-yl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B246430-100mg	tert-Butyl (R)-(1-(2-cyanobenzyl)piperidin-3-yl)carbamate	1353254-15-5		100mg	$ 574.00	2023-04-18

tert-Butyl (R)-(1-(2-cyanobenzyl)piperidin-3-yl)carbamate Related Literature

1. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
2. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
3. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
4. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
5. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527

Related Categories

Additional information on tert-Butyl (R)-(1-(2-cyanobenzyl)piperidin-3-yl)carbamate

Comprehensive Overview of tert-Butyl (R)-(1-(2-cyanobenzyl)piperidin-3-yl)carbamate (CAS No. 1353254-15-5)

The compound tert-Butyl (R)-(1-(2-cyanobenzyl)piperidin-3-yl)carbamate, identified by its CAS No. 1353254-15-5, is a specialized organic molecule with significant applications in pharmaceutical research and fine chemical synthesis. This chiral piperidine derivative is characterized by its unique structural features, including a tert-butyl carbamate group and a 2-cyanobenzyl substituent, which contribute to its versatility in drug discovery and development. Researchers and chemists are increasingly interested in this compound due to its potential role as a building block for bioactive molecules and its relevance in asymmetric synthesis.

In recent years, the demand for high-purity chiral intermediates like tert-Butyl (R)-(1-(2-cyanobenzyl)piperidin-3-yl)carbamate has surged, driven by advancements in targeted drug delivery and personalized medicine. The compound's stereochemical purity (R-configuration) makes it particularly valuable for designing enzyme inhibitors and receptor modulators. Its CAS No. 1353254-15-5 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in medicinal chemistry.

From a synthetic perspective, the 2-cyanobenzyl moiety in this compound offers opportunities for further functionalization, enabling the creation of diverse heterocyclic frameworks. This aligns with current trends in fragment-based drug design, where modular compounds are used to optimize pharmacokinetic properties. The tert-butyl carbamate group also serves as a protecting group for amines, a feature widely exploited in peptide synthesis and prodrug development.

Environmental and regulatory considerations are also shaping the discourse around compounds like tert-Butyl (R)-(1-(2-cyanobenzyl)piperidin-3-yl)carbamate. With the rise of green chemistry initiatives, researchers are exploring sustainable methods for its synthesis, such as catalytic asymmetric hydrogenation or biocatalytic approaches. These methods aim to reduce waste and improve atom economy while maintaining the compound's high enantiomeric excess.

Analytical characterization of CAS No. 1353254-15-5 typically involves advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography to confirm its structural integrity and purity. Such rigorous quality control is essential given its applications in preclinical studies and lead optimization pipelines. The compound's solubility profile (often improved by the cyanobenzyl group) further enhances its utility in in vitro assays.

Looking ahead, tert-Butyl (R)-(1-(2-cyanobenzyl)piperidin-3-yl)carbamate is poised to play a pivotal role in addressing challenges in CNS drug development and GPCR-targeted therapeutics. Its molecular architecture shares features with several FDA-approved drugs, making it a valuable template for structure-activity relationship studies. As the pharmaceutical industry continues to prioritize small molecule innovation, this compound's CAS No. 1353254-15-5 will likely remain a key identifier in research publications and patent applications.